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Compound of Interest

Compound Name: Triisodecyl phosphite

Cat. No.: B1580851

An In-depth Technical Guide to Triisodecyl Phosphite (CAS: 25448-25-3)

Disclaimer: This technical guide provides information on Triisodecyl phosphite (TDP), an
industrial chemical. The requested focus on "drug development professionals” and "signaling
pathways" is not applicable to this substance, as it is primarily used as a polymer additive and
not a pharmaceutical compound. The content has been adapted to reflect its actual industrial
applications and properties.

Overview

Triisodecyl phosphite (CAS No. 25448-25-3) is an organophosphorus compound widely
utilized in the plastics and polymer industries.[1] It is a versatile chemical that functions
primarily as a secondary heat stabilizer, antioxidant, and color stabilizer.[2][3] TDP is valued for
its ability to protect a variety of polymers from degradation during high-temperature processing
and throughout their service life.[1] It is typically a clear, liquid substance, which allows for easy
incorporation into polymer formulations.[1][2] Its chemical formula is C30H6303P, and it has a
molecular weight of approximately 502.79 g/mol .[1][4]

Chemical Identification and Physical Properties

The fundamental identifiers and physical characteristics of Triisodecyl phosphite are
summarized below.
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Property Value Source(s)
CAS Number 25448-25-3 [1][2][3]
EC Number 246-998-3 [2][5]
Molecular Formula C30H6303P [1112][3]

502.79 g/mol (approx. 502.8

Molecular Weight [1]1[3][4]
g/mol )

IUPAC Name tris(8-methylnonyl) phosphite [3]
Phosphorous Acid Triisodecyl

Synonyms [51[6]
Ester

Physical State Clear Liquid [1112][5]

Density 0.884 g/mL at 25 °C [4]
Boiling Point 166 °C (lit.) [4]
Flash Point >113 °C (>230 °F) [4]

Refractive Index

n20/D 1.46 (lit.)

Technical Specifications

The following table outlines typical technical specifications for commercial grades of

Triisodecyl phosphite.

Parameter Value Source(s)
Homogenous clear liquid @

Appearance [5]
20-25°C

Acid Value <0.10 mg KOH/g [51[7]

Color <50 Hazen / APHA [5][7]

Phosphorus Content

6.2%

[7]

Purity

>95.0% (NMR)

[8]
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Chemical Properties and Reactivity

Triisodecyl phosphite's utility is defined by its chemical reactivity.

e Hydrolysis: The compound is sensitive to moisture.[1][2] In the presence of water, it
undergoes hydrolysis to produce phosphorous acid and isodecanol.[1][2][3] This
necessitates careful handling and storage in dry conditions to maintain its efficacy.[1][5]

o Oxidation: As a phosphite ester, it can be oxidized to the corresponding triisodecyl
phosphate.[3] This reaction is key to its function as an antioxidant.

¢ Reactivity: It reacts with strong acids and bases.[2]
Synthesis and Manufacturing

Industrial Synthesis Protocol

The industrial production of Triisodecyl phosphite is most commonly achieved through the
esterification of phosphorus trichloride (PCI3) with isodecanol.[1][2]

Methodology:

Reactant Charging: Isodecanol is charged into a reaction vessel under controlled, anhydrous
conditions to prevent premature hydrolysis.[1][2]

» Reaction: Phosphorus trichloride is added to the isodecanol. Studies have identified optimal
reaction conditions to be a temperature of approximately 60°C and a molar ratio of isodecyl
alcohol to PCI3 of 3.1:1, which can yield up to 96.8% productivity.[2]

o Neutralization: The reaction generates hydrochloric acid (HCI) as a byproduct. A base, such
as pyridine, is often used to neutralize the acid.[1][2]

« Purification: Post-reaction, the mixture undergoes purification, typically via distillation, to
remove unreacted starting materials and byproducts, ensuring a high-purity final product.[3]
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Industrial Synthesis of Triisodecyl Phosphite
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A simplified workflow for the industrial synthesis of Triisodecyl phosphite.

Mechanism of Action in Polymers

Triisodecyl phosphite functions as a secondary stabilizer, often working synergistically with
primary stabilizers like metal soaps in PVC.[1] Its primary mechanism involves interrupting
degradation pathways initiated by heat and oxygen during polymer processing.[1]

As a phosphite antioxidant, it scavenges free radicals and decomposes hydroperoxides, which
are key intermediates in the oxidative degradation of polymers.[3] By converting
hydroperoxides into non-radical, stable products, it prevents the chain reactions that lead to
polymer chain scission, cross-linking, discoloration, and loss of physical properties.[1]
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Mechanism of Polymer Stabilization by TDP
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Logical diagram of TDP's role in interrupting polymer oxidative degradation.

Applications

Triisodecyl phosphite is a versatile additive used across a wide range of polymers.[1]
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» Polymer Stabilization: It serves as a heat and color stabilizer in materials such as Polyvinyl
Chloride (PVC), Acrylonitrile Butadiene Styrene (ABS), Polyethylene Terephthalate (PET),
Polycarbonate (PC), and Polyurethanes (PU).[1][2][5]

o Antioxidant: It functions as an antioxidant to prevent oxidative degradation during
processing.[2][3] This is particularly important for plastics like ABS.[1]

o Other Uses: It can also act as a plasticizer to improve flexibility and melt flow, a chemical
reaction regulator, and a UV stabilizer in certain applications.[1] It is also recommended for
use in PE, PP, and SBS plastics.[9]

Safety and Handling
Hazard Identification

Triisodecyl phosphite presents several hazards that require careful management.

GHS Classification &
Hazard Type Source(s)
Statement

H315: Causes skin irritation.
Skin Contact H317: May cause an allergic [6][10]
skin reaction.

H319: Causes serious eye
Eye Contact o [10][11]
irritation.

] H335: May cause respiratory
Inhalation S [10][11]
irritation.

. H340: May cause genetic
Mutagenicity defect [10]
efects.

Note: GHS classifications can vary by jurisdiction and supplier. The most severe reported
classifications are listed.

Recommended Handling and PPE

Proper handling procedures are crucial to ensure safety.
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e Ventilation: Handle in a well-ventilated area, using local exhaust ventilation to prevent the
generation of vapor or mist.[12]

» Personal Protective Equipment (PPE):
o Gloves: Wear protective gloves.[6]
o Eye Protection: Use tightly fitting safety goggles.[12]
o Clothing: Wear impervious clothing to prevent skin contact.[12]

e Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[5] Protect
from moisture and keep away from heat sources and oxidizing agents.[5]

First Aid Measures

e If Inhaled: Move the person to fresh air.[6]

e In Case of Skin Contact: Immediately take off contaminated clothing and wash the affected
area with plenty of soap and water. If irritation or a rash occurs, seek medical attention.[6]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do.[11]

« If Swallowed: Rinse mouth. Do not induce vomiting. Seek medical advice.[6][12]

Toxicological and Ecological Information

o Acute Toxicity: The oral LD50 in rats is reported as >5 g/kg, indicating low acute oral toxicity.

[6]

o Ecological Information: There is limited publicly available data on the toxicity of Triisodecyl
phosphite to aquatic life, as well as its persistence, degradability, and bioaccumulative
potential.[12] Further research is needed to fully understand its environmental fate.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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